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Compound of Interest

Compound Name: 1,1-Dibromoethane

Cat. No.: B1583053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometry

fragmentation pattern of 1,1-dibromoethane. The document details the characteristic

fragmentation pathways, presents quantitative data on major fragment ions, and outlines a

standard experimental protocol for its analysis using gas chromatography-mass spectrometry

(GC-MS). This guide is intended to serve as a valuable resource for researchers and

professionals in the fields of analytical chemistry, environmental science, and drug

development who may encounter this compound in their work.

Introduction to the Mass Spectrometry of 1,1-
Dibromoethane
1,1-Dibromoethane (C₂H₄Br₂) is a halogenated hydrocarbon that can be analyzed effectively

using mass spectrometry, particularly with electron ionization (EI). The presence of two

bromine atoms, which exist as two stable isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 natural

abundance, results in a characteristic and readily identifiable isotopic pattern in the mass

spectrum.[1] Understanding the fragmentation of 1,1-dibromoethane is crucial for its

unambiguous identification in complex matrices.

Upon electron ionization, the 1,1-dibromoethane molecule loses an electron to form a

molecular ion ([C₂H₄Br₂]⁺˙). Due to the isotopic distribution of the two bromine atoms, this

molecular ion is observed as a triplet of peaks at m/z 186, 188, and 190, with a characteristic
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intensity ratio of approximately 1:2:1.[1] The subsequent fragmentation of this molecular ion is

dominated by the cleavage of the carbon-bromine bond, which is weaker than the carbon-

carbon and carbon-hydrogen bonds.

Quantitative Fragmentation Data
The electron ionization mass spectrum of 1,1-dibromoethane is characterized by several key

fragment ions. The relative intensities of these ions are crucial for confirming the compound's

identity. The data presented in the table below has been compiled from the National Institute of

Standards and Technology (NIST) Mass Spectrometry Data Center.[2]
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m/z
Proposed
Fragment Ion

Chemical Formula
Relative Intensity
(%)

26 Ethyne radical cation [C₂H₂]⁺˙ 25

27 Ethenyl cation [C₂H₃]⁺ 75

79 Bromine cation [⁷⁹Br]⁺ 10

81 Bromine cation [⁸¹Br]⁺ 10

93 Bromomethyl cation [CH₂⁷⁹Br]⁺ 15

95 Bromomethyl cation [CH₂⁸¹Br]⁺ 15

107 Bromoethyl cation [C₂H₄⁷⁹Br]⁺ 100 (Base Peak)

109 Bromoethyl cation [C₂H₄⁸¹Br]⁺ 98

171
Loss of a methyl

group
[CHBr₂]⁺ 5

173
Loss of a methyl

group
[CH⁷⁹Br⁸¹Br]⁺ 10

175
Loss of a methyl

group
[CH⁸¹Br₂]⁺ 5

186 Molecular Ion [C₂H₄⁷⁹Br₂]⁺˙ 15

188 Molecular Ion [C₂H₄⁷⁹Br⁸¹Br]⁺˙ 30

190 Molecular Ion [C₂H₄⁸¹Br₂]⁺˙ 15

Experimental Protocol for GC-MS Analysis
The following protocol outlines a standard method for the analysis of 1,1-dibromoethane using

gas chromatography coupled with electron ionization mass spectrometry (GC-EI-MS).

3.1. Sample Preparation

Prepare a stock solution of 1,1-dibromoethane in a volatile organic solvent such as

methanol or hexane at a concentration of 1 mg/mL.
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Perform serial dilutions of the stock solution to prepare calibration standards in the desired

concentration range (e.g., 1-100 µg/mL).

For unknown samples, dissolve a precisely weighed amount in a suitable solvent. If the

sample is in an aqueous matrix, a liquid-liquid extraction or purge-and-trap technique may be

necessary.

3.2. Gas Chromatography (GC) Parameters

GC System: A standard gas chromatograph equipped with a split/splitless injector.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness), is suitable for separating volatile halogenated hydrocarbons.

Injector Temperature: 250 °C.

Injection Mode: Splitless injection (1 µL) for trace analysis or split injection for higher

concentrations.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp: Increase to 150 °C at a rate of 10 °C/min.

Final hold: Hold at 150 °C for 5 minutes.

3.3. Mass Spectrometry (MS) Parameters

MS System: A quadrupole or ion trap mass spectrometer.

Ionization Mode: Electron Ionization (EI).[3]

Ionization Energy: 70 eV.[3]

Source Temperature: 230 °C.
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Quadrupole Temperature: 150 °C.

Mass Range: Scan from m/z 25 to 250.

Scan Rate: 2 scans/second.

Transfer Line Temperature: 280 °C.

Visualizations
4.1. Fragmentation Pathway of 1,1-Dibromoethane

The following diagram illustrates the primary fragmentation pathways of 1,1-dibromoethane
upon electron ionization.
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Caption: Fragmentation pathway of 1,1-Dibromoethane.

4.2. Experimental Workflow for GC-MS Analysis
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This diagram outlines the general workflow for the analysis of a volatile organic compound like

1,1-dibromoethane using GC-MS.
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Caption: GC-MS analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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